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Compound of Interest

Compound Name: WNK-IN-11-d3

Cat. No.: B15143667 Get Quote

This guide provides critical safety and logistical information for the proper handling and

disposal of WNK-IN-11-d3, a potent and selective WNK kinase inhibitor. Adherence to these

procedures is essential for maintaining a safe laboratory environment and ensuring regulatory

compliance. This document is intended for researchers, scientists, and drug development

professionals.

Key Safety and Handling Information
Proper disposal of WNK-IN-11-d3 begins with correct handling and storage. The following table

summarizes crucial safety data derived from the Safety Data Sheet (SDS) of the closely related

compound, WNK-IN-11.
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Parameter Information Hazard Statement
Precautionary
Statement

Chemical Identity WNK-IN-11-d3 - -

CAS Number 2123483-49-6 - -

Molecular Formula C₂₁H₁₈D₃Cl₂N₅OS - -

GHS Hazard

Classification

Acute toxicity, oral

(Category 4)

H302: Harmful if

swallowed

P264: Wash hands

thoroughly after

handling. P270: Do

not eat, drink or

smoke when using

this product.

P301+P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell. P330:

Rinse mouth.

Skin

corrosion/irritation

(Category 2)

H315: Causes skin

irritation

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P302+P352: IF ON

SKIN: Wash with

plenty of soap and

water. P332+P313: If

skin irritation occurs:

Get medical

advice/attention.

P362: Take off

contaminated clothing

and wash before

reuse.
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Serious eye

damage/eye irritation

(Category 2A)

H319: Causes serious

eye irritation

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. P337+P313: If

eye irritation persists:

Get medical

advice/attention.

Storage
Store at -20°C for the

long term.
-

Keep container tightly

closed in a dry and

well-ventilated place.

Disposal
Dispose of as

hazardous waste.
-

P501: Dispose of

contents/container in

accordance with local,

regional, national, and

international

regulations.

Experimental Protocols: Proper Disposal of WNK-
IN-11-d3
The following step-by-step protocol outlines the recommended procedure for the safe disposal

of WNK-IN-11-d3 and its associated waste.

1. Personal Protective Equipment (PPE) and Engineering Controls:
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Always wear appropriate PPE, including a lab coat, safety glasses with side shields (or

goggles), and chemical-resistant gloves (e.g., nitrile) when handling WNK-IN-11-d3.

Conduct all handling and preparation for disposal within a certified chemical fume hood to

minimize inhalation exposure.

2. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired WNK-IN-11-d3 powder in its original container or a clearly

labeled, sealed waste container.

Contaminated consumables such as weigh boats, pipette tips, and gloves should be

collected in a dedicated, sealed plastic bag or container labeled "Hazardous Chemical

Waste" and clearly identifying the contents.

Liquid Waste:

Solutions of WNK-IN-11-d3 (e.g., in DMSO) should be collected in a dedicated, leak-proof,

and shatter-resistant container suitable for halogenated organic waste.

Do not mix with aqueous or non-halogenated waste streams unless specifically permitted

by your institution's environmental health and safety (EHS) office.

The container must be clearly labeled with "Hazardous Chemical Waste," the full chemical

name "WNK-IN-11-d3," the solvent used (e.g., DMSO), and an approximate

concentration.

3. Decontamination:

Decontaminate any surfaces or non-disposable equipment that may have come into contact

with WNK-IN-11-d3.

Use a suitable solvent (e.g., ethanol or isopropanol) followed by a soap and water wash.

Collect all cleaning materials (e.g., wipes, paper towels) and dispose of them as solid

hazardous waste.
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4. Final Disposal:

All waste containing WNK-IN-11-d3 must be disposed of through your institution's EHS-

approved hazardous waste management program.

Do not dispose of WNK-IN-11-d3 down the drain or in the regular trash.

Follow all institutional procedures for waste pickup and documentation. This typically

involves completing a hazardous waste tag or manifest.

WNK-IN-11-d3 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of waste

generated from the use of WNK-IN-11-d3.
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WNK-IN-11-d3 Disposal Workflow

Identify Waste Type

Solid Waste Handling Liquid Waste Handling

Waste Generation
(WNK-IN-11-d3)

Solid Waste
(e.g., powder, contaminated labware)

Is it solid?

Liquid Waste
(e.g., solutions in DMSO)

Is it liquid?

Collect in a labeled,
sealed container

Collect in a labeled,
leak-proof container for

halogenated organic waste

Label as 'Hazardous Chemical Waste'
with chemical name

Arrange for pickup by
Environmental Health & Safety (EHS)

Label as 'Hazardous Chemical Waste'
with chemical name, solvent, and concentration

Professional Waste Disposal

Click to download full resolution via product page

Caption: Disposal workflow for WNK-IN-11-d3.
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To cite this document: BenchChem. [Essential Safety and Disposal Procedures for WNK-IN-
11-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143667#wnk-in-11-d3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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